1-(2,4-dibromophenyl)-5-(4-methoxyphenyl)-3-[2-(4-methoxyphenyl)vinyl]-4,5-dihydro-1H-pyrazole

• IUPAC Name: 2-(2,4-dibromophenyl)-3-(4-methoxyphenyl)-5-[(E)-2-(4-methoxyphenyl)ethenyl]-3,4-dihydropyrazole
• InChI: InChI=1S/C25H22Br2N2O2/c1-30-21-10-4-17(5-11-21)3-9-20-16-25(18-6-12-22(31-2)13-7-18)29(28-20)24-14-8-19(26)15-23(24)27/h3-15,25H,16H2,1-2H3/b9-3+
• InChI Key: OYKCQQTWYAWLQF-YCRREMRBSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C=CC2=NN(C(C2)C3=CC=C(C=C3)OC)C4=C(C=C(C=C4)Br)Br
• Isomeric SMILES: COC1=CC=C(C=C1)/C=C/C2=NN(C(C2)C3=CC=C(C=C3)OC)C4=C(C=C(C=C4)Br)Br
• Molecular Formula: C25H22Br2N2O2
• Molecular Weight: 542.3 g/mol

Description

The compound is a pyrazole derivative. Pyrazoles are a class of organic compounds with the formula C3H3N2H. They are characterized by a 5-membered aromatic ring with three carbon atoms and two adjacent nitrogen atoms. Pyrazoles are known for their wide range of biological activities and are used in the development of various drugs.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a pyrazole ring substituted with various phenyl and methoxyphenyl groups. The presence of these groups would likely influence the compound’s physical and chemical properties.

Chemical Reactions Analysis

As a pyrazole derivative, this compound might undergo reactions typical of this class of compounds. This could include electrophilic substitution reactions at the phenyl rings or reactions at the pyrazole ring itself.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. The presence of the pyrazole ring and the various substituents would likely result in a compound with significant aromatic character.

Mechanism of Action

The mechanism of action would depend on the specific biological activity of the compound. Many pyrazole derivatives exhibit diverse biological activities, including anti-inflammatory, analgesic, antipyretic, and antimicrobial activities.

Safety and Hazards

Without specific data, it’s difficult to provide detailed safety and hazard information. As with all chemicals, safe handling practices should be followed to minimize risk.

Future Directions

Future research on this compound could involve exploring its potential biological activities, optimizing its synthesis, and investigating its mechanism of action.